Cas no 1782238-26-9 (2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride)

• Product Name: 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride
• CAS No: 1782238-26-9
• MF: C₇H₄ClNO₄S
• MW: 233.628959655762
• CID: 4819502
• Update Time: 2025-05-23

2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride

• Inchi： 1S/C7H4ClNO4S/c8-14(11,12)5-3-1-2-4-6(5)13-7(10)9-4/h1-3H,(H,9,10)
• InChI Key： OMEFBNBDASEELF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=1OC(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8

Additional information on 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride

Comprehensive Overview of 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride (CAS No. 1782238-26-9)

2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride (CAS No. 1782238-26-9) is a specialized sulfonyl chloride derivative widely recognized for its versatile applications in organic synthesis and pharmaceutical research. This compound belongs to the benzo[d]oxazole family, a class of heterocyclic compounds known for their unique electronic properties and biological activities. The presence of both hydroxy and sulfonyl chloride functional groups makes it a valuable intermediate for constructing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides like 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride has surged due to their role in click chemistry and bioconjugation. Researchers are increasingly exploring its potential in proteomics and covalent inhibitor design, aligning with the growing interest in targeted therapies. The compound's reactivity with amines and alcohols enables the synthesis of sulfonamides and sulfonate esters, which are pivotal in developing enzyme inhibitors and antibody-drug conjugates (ADCs).

The structural uniqueness of 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride also attracts attention in material science. Its benzo[d]oxazole core contributes to photostability and electron transport properties, making it a candidate for organic semiconductors and fluorescent probes. With the rise of green chemistry, efforts to optimize its synthesis using catalytic methods or microwave-assisted reactions have become a hot topic, addressing concerns about sustainability and waste reduction.

From an analytical perspective, CAS No. 1782238-26-9 requires careful handling due to its moisture sensitivity. Advanced techniques like HPLC and NMR are employed to ensure purity, while LC-MS aids in tracking its reactivity in complex mixtures. These methodologies resonate with the broader scientific community's focus on quality control and reproducibility, especially in preclinical research.

In summary, 2-Hydroxybenzo[d]oxazole-7-sulfonyl chloride exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, coupled with ongoing innovations in synthesis and characterization, position it as a compound of enduring relevance in both academic and industrial settings.